Cas no 2580224-04-8 (5-{[(Benzyloxy)carbonyl]amino}-4-bromo-1-benzothiophene-2-carboxylic acid)

• Product Name: 5-{[(Benzyloxy)carbonyl]amino}-4-bromo-1-benzothiophene-2-carboxylic acid
• CAS No: 2580224-04-8
• MF: C₁₇H₁₂BrNO₄S
• MW: 406.250482559204
• CID: 6496658
• PubChem ID: 165895203
• Update Time: 2025-05-22

5-{[(Benzyloxy)carbonyl]amino}-4-bromo-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(benzyloxy)carbonyl]amino}-4-bromo-1-benzothiophene-2-carboxylic acid
• 2580224-04-8
• EN300-27730365
• 5-{[(Benzyloxy)carbonyl]amino}-4-bromo-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C17H12BrNO4S/c18-15-11-8-14(16(20)21)24-13(11)7-6-12(15)19-17(22)23-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,19,22)(H,20,21)
• InChI Key： NIHIOXQSJQKZSP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C=C(C(=O)O)S2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 404.96704g/mol
• Monoisotopic Mass: 404.96704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 104Ų

Additional information on 5-{[(Benzyloxy)carbonyl]amino}-4-bromo-1-benzothiophene-2-carboxylic acid

5-{[(Benzyloxy)carbonyl]amino}-4-bromo-1-benzothiophene-2-carboxylic acid (CAS No. 2580224-04-8)

The compound 5-{[(Benzyloxy)carbonyl]amino}-4-bromo-1-benzothiophene-2-carboxylic acid, with CAS number 2580224-04-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiophene derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a benzothiophene ring system with substituents at positions 4 and 5, including a bromine atom and a benzyloxycarbonylamino group, respectively. Additionally, the carboxylic acid group at position 2 further enhances its functional diversity.

Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery, particularly in the development of agents targeting cancer, inflammation, and neurodegenerative diseases. The presence of the benzyloxycarbonylamino group in this compound suggests potential applications in peptide-based drug design, where such groups are often used as protecting agents or as part of bioisosteric replacements. The bromine substituent at position 4 may also play a role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

One of the most promising areas of research involving this compound is its potential antitumor activity. Preclinical studies have demonstrated that certain benzothiophene derivatives exhibit selective cytotoxicity against various cancer cell lines, potentially through mechanisms involving apoptosis induction or inhibition of key oncogenic pathways. The unique combination of functional groups in this molecule may enhance its ability to interact with specific molecular targets, making it a valuable candidate for further exploration in oncology.

Another area of interest is the compound's anti-inflammatory properties. Benzothiophenes have been shown to exhibit potent inhibitory effects on pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and nitric oxide synthase (NOS). The presence of the carboxylic acid group in this compound may further enhance its ability to modulate inflammatory responses, potentially leading to new treatments for conditions such as arthritis or inflammatory bowel disease.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic profiles of compounds like this one with greater accuracy. Molecular modeling studies suggest that this compound may possess favorable properties for oral administration, including adequate solubility and permeability. These findings underscore its potential as a lead compound for drug development.

In terms of synthesis, this compound can be prepared through a variety of routes, including coupling reactions and protective group strategies. The use of benzyloxycarbonyl (Cbz) groups as protecting agents is well-established in organic synthesis, and their removal under specific conditions allows for precise control over the final product's structure. This level of synthetic versatility makes the compound an attractive target for further modification and optimization.

Despite its promising attributes, further research is needed to fully elucidate the mechanisms underlying its biological activities and to assess its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant therapeutic agent.

In conclusion, 5-{[(Benzyloxy)carbonyl]amino}-4-bromo-1-benzothiophene-2-carboxylic acid (CAS No. 2580224-04-8) represents a compelling example of how structural diversity within the benzothiophene class can lead to molecules with multifaceted biological activities. With ongoing advancements in medicinal chemistry and pharmacology, this compound holds significant potential for contributing to the development of novel therapeutics across multiple therapeutic areas.